Cas no 127-19-5 (N,N-Dimethylacetamide)

• Product Name: N,N-Dimethylacetamide
• CAS No: 127-19-5
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD00008686
• CID: 36178
• Update Time: 2026-05-14

N,N-Dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylacetamide
• 1,2-DICHLOROPROPANE
• PROPYLENE CHLORIDE
• PROPYLENE DICHLORIDE
• Acetyldimeethylamine
• CBC 510337
• CH3CON(CH3)2
• dimethylacetamid
• dimethylacetoneamide
• Dimethylamid kyseliny octove
• Dimethylamide acetate
• Hallucinogen
• n,n-dimethyl-acetamid
• NSC 3138
• SK 7176
• Acetic acid dimethylacetamide
• N-N-Dimethylacetamide
• DMAC
• N,N-Dimethylacetamide Solution
• N,N-DIMETHYLACETAMIDE, ANHYDROUS
• N,N-Dimethylacetamide, Super Dehydrated
• Dimethylacetamide
• Acetamide,N,N-dimethyl
• Acetdimethylamide
• acetic acid dimethylamide
• Acetic acid-dimethylamide
• DMA
• N,N-Dimethylacetamid
• N,N-dimethyl-acetamide
• N,N-Dimethylethanamide
• N-Acetyldimethylamine
• Dimethyalmineethanol sol
• N,N-Dimethylacetamide ZerO2®
• Degassed and low oxygen N,N-dimethylacetamide
• U-5954
• OmniPure?
• Acetic acid-di
• Dimethyl acetamide
• nsc3138
• Acetamide, N,N-dimethyl-
• N,N-Dimethyl acetamide
• Dimethylacetone amide
• Acetyldimethylamine
• Acetic acid, dimethylamide
• N.N-Dimethylacetamide
• Acetyl dimethylamine
• N,N-dimethylacetoamide
• N, N-dimethylacetamide
• N,N-Dimethyl-acet
• n n-dimethylacetamide
• N,N-Dimethylacetamide,HPLC Grade
• N-N-Dimethylacetamide 99.8%, SuperDry, Water≤50 ppm (by K.F.)
• N-N-Dimethylacetamide 99.8%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)

• MDL： MFCD00008686
• Inchi： 1S/C4H9NO/c1-4(6)5(2)3/h1-3H3
• InChI Key： FXHOOIRPVKKKFG-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 1737614

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 20.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Ionization Potential: 8.81 eV
• Color/Form: Colorless transparent liquid
• Density: 0.937 g/mL at 25 °C(lit.)
• Melting Point: −20 °C (lit.)
• Boiling Point: 164.5-166 °C(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.437(lit.)
• PH: 4 (200g/l, H2O, 20℃)
• Solubility: >1000g/l soluble
• Water Partition Coefficient: miscible
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 20.31000
• LogP: 0.09450
• Merck: 3227
• Vapor Pressure: 2 mmHg ( 25 °C)
  4 mmHg ( 38 °C)
• Sensitiveness: Easily absorb moisture
• Solubility: It has good solubility for a variety of organic and inorganic substances. It can be miscible with water, ether, ester, ketone and aromatic compounds. It can dissolve unsaturated aliphatic hydrocarbons and is insoluble in saturated aliphatic hydrocarbons. It can dissolve acrylonitrile copolymer, vinyl resin, cellulose derivatives, styrene resin, linear polyester resin, etc.

N,N-Dimethylacetamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H312,H332,H360D
• Warning Statement： P201,P280,P308+P313
• Hazardous Material transportation number：UN 1279 3/PG 2
• WGK Germany：1
• Hazard Category Code： 61-20/21-36
• Safety Instruction： S16-S24-S53-S45
• FLUKA BRAND F CODES：3-10
• RTECS：AB7700000
• Hazardous Material Identification：
• Safety Term：S45;S53
• Risk Phrases：R20/21; R61
• Explosive Limit：1.7-11.5%(V)
• Toxicity：LD50 orally in rats: 5.4 ml/kg (Bartsch)
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Solvents and Organic Chemicals Organic Solvents

Additional information on N,N-Dimethylacetamide

N,N-Dimethylacetamide (127-19-5) in Pharmaceutical Applications

N,N-Dimethylacetamide (CAS: 127-19-5), commonly referred to as DMAc or DMAC, is a versatile solvent with significant applications in the pharmaceutical and biotech industries. Its unique properties, such as high polarity, low volatility, and excellent solubility for a wide range of organic and inorganic compounds, make it indispensable in drug formulation and delivery systems. Researchers frequently utilize DMAc in the synthesis of active pharmaceutical ingredients (APIs) due to its ability to dissolve poorly water-soluble drugs, enhancing bioavailability. Recent studies highlight its role in nanoparticle drug delivery, where it aids in stabilizing formulations for targeted therapies. As the demand for precision medicine grows, DMAc's relevance in biopharmaceutical research continues to expand, particularly in optimizing drug solubility and efficacy.

Safety and Regulatory Considerations for 127-19-5

While N,N-Dimethylacetamide (127-19-5) offers numerous benefits, its handling requires strict adherence to safety protocols. Regulatory agencies such as the FDA and EMA have established guidelines for its use in pharmaceutical manufacturing to ensure worker safety and environmental protection. DMAc is classified as a potential reproductive toxin, necessitating proper ventilation and personal protective equipment (PPE) in labs and production facilities. Recent advancements in green chemistry have spurred interest in finding safer alternatives, though DMAc remains widely used due to its unmatched performance. Pharmaceutical companies must balance efficiency with compliance, particularly when scaling up processes involving this solvent. Transparency in safety data sheets (SDS) and employee training are critical to mitigating risks associated with DMAc exposure.

Role of 127-19-5 in Drug Solubility Enhancement

One of the most pressing challenges in modern drug development is improving the solubility of poorly water-soluble compounds, which constitute nearly 40% of new chemical entities. N,N-Dimethylacetamide (127-19-5) plays a pivotal role in addressing this issue, serving as a co-solvent in parenteral formulations and oral dosage forms. Its ability to form hydrogen bonds with APIs enhances dissolution rates, a critical factor in accelerating drug absorption. Recent case studies demonstrate its effectiveness in formulating anticancer drugs and immunosuppressants, where solubility directly impacts therapeutic outcomes. As the pharmaceutical industry shifts toward high-potency drugs, DMAc's utility in solubility enhancement is expected to grow, supported by ongoing research into its synergistic effects with other excipients.

Future Trends for N,N-Dimethylacetamide in Biopharma

The future of N,N-Dimethylacetamide (127-19-5) in biopharmaceuticals is closely tied to innovations in drug delivery systems and sustainable manufacturing. With the rise of biologics and biosimilars, DMAc is being explored for its compatibility with protein-based therapeutics, particularly in lyophilization processes. Additionally, the push for continuous manufacturing in pharma has highlighted DMAc's potential in flow chemistry applications, reducing waste and improving yield. Environmental concerns are driving the development of recycling protocols for DMAc, aligning with the industry's sustainability goals. As personalized medicine gains traction, DMAc's role in formulating patient-specific therapies will likely become a focal point for research and development.

Comparison of 127-19-5 with Alternative Pharmaceutical Solvents

N,N-Dimethylacetamide (127-19-5) is often compared to solvents like dimethyl sulfoxide (DMSO) and N-methyl-2-pyrrolidone (NMP) in pharmaceutical applications. While DMSO excels in transdermal drug delivery, DMAc offers superior stability for heat-sensitive compounds, making it preferable in high-temperature processes. NMP, despite its similar solvation properties, faces stricter regulatory scrutiny due to toxicity concerns, giving DMAc an edge in certain formulations. Recent comparative studies emphasize DMAc's lower environmental persistence, a key factor in green solvent selection. However, the choice of solvent ultimately depends on the specific requirements of the drug formulation, with DMAc being favored for its balance of performance, safety, and regulatory acceptance.